Cas no 663953-91-1 (Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-)
663953-91-1 structure
Product Name:Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-
CAS No:663953-91-1
MF:C12H13BFNO2
MW:233.046526670456
CID:1709815
Update Time:2024-08-31
Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-
- 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluorobenzonitrile
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- Inchi: 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)11-4-3-10(14)5-9(11)6-15/h3-5H,7-8H2,1-2H3
- InChI Key: MUOAXGAXXXKHEK-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(F)=CC=C1B1OCC(C)(C)CO1
Computed Properties
- Exact Mass: 232.10599
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 358.1±32.0 °C(Predicted)
- PSA: 42.25
Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
663953-91-1 (Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-) Related Products
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